![molecular formula C16H20F3NO4 B2406136 2-(2-methoxyphenoxy)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide CAS No. 1396856-28-2](/img/structure/B2406136.png)
2-(2-methoxyphenoxy)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide
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Description
2-(2-methoxyphenoxy)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide is a useful research compound. Its molecular formula is C16H20F3NO4 and its molecular weight is 347.334. The purity is usually 95%.
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Scientific Research Applications
Application in Drug Synthesis
The compound 2-(2-methoxyphenoxy)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide has applications in the synthesis of drugs. For example, chemoselective monoacetylation of amino groups, as studied by Magadum and Yadav (2018), is a key step in the synthesis of various pharmacologically active compounds, including antimalarial drugs (Magadum & Yadav, 2018).
Role in Coordination Chemistry
Coordination complexes constructed from acetamide derivatives, like those studied by Chkirate et al. (2019), demonstrate the versatility of such compounds in forming complex molecular structures, which can have implications in various fields including catalysis and material science (Chkirate et al., 2019).
Influence on Biochemical Pathways
Acetamide derivatives play a role in biochemical pathways, as seen in the study of chloroacetamide inhibition of fatty acid synthesis by Weisshaar and Böger (1989). Such compounds can affect the growth and development of various organisms, highlighting their potential as bioactive molecules (Weisshaar & Böger, 1989).
Use in Prodrug Formulation
Compounds similar to this compound are used in prodrug formulations. Repta and Hack (1973) discussed the synthesis and application of a prodrug of acetaminophen, demonstrating the potential of such compounds in improving drug properties (Repta & Hack, 1973).
Structural and Molecular Studies
The structural analysis of amide derivatives provides insights into their potential applications in designing novel molecular entities. Kalita and Baruah (2010) explored different spatial orientations of amide derivatives, offering a deeper understanding of their chemical behavior and potential applications in various fields (Kalita & Baruah, 2010).
properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F3NO4/c1-22-13-4-2-3-5-14(13)24-10-15(21)20(11-16(17,18)19)12-6-8-23-9-7-12/h2-5,12H,6-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMARJGPTDOTDLC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N(CC(F)(F)F)C2CCOCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F3NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.